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An In-depth Technical Guide to the Raw Materials for Ferrotungsten Production: Wolframite vs.

Scheelite Ore

Introduction
Ferrotungsten is a critical ferroalloy used in the production of high-speed steels, tool steels,

and other specialty alloys due to its ability to impart high strength, hardness, and resistance to

wear and high temperatures. The selection of the primary raw material is a crucial factor that

dictates the processing route, production efficiency, and overall economics of ferrotungsten

manufacturing. The two principal tungsten-bearing minerals utilized for this purpose are

wolframite and scheelite. This guide provides a detailed technical comparison of these two

ores, outlining the distinct methodologies for their conversion into ferrotungsten and presenting

key quantitative data for researchers and professionals in the metallurgical and materials

science fields.

Mineralogical and Chemical Composition of
Tungsten Ores
Wolframite and scheelite are the most commercially significant sources of tungsten. Their

distinct chemical compositions necessitate different processing pathways for the extraction of

tungsten and its subsequent alloying with iron.
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Wolframite, a tungstate of iron and manganese, has the chemical formula (Fe,Mn)WO₄. The

ratio of iron to manganese can vary, leading to a series of minerals from ferberite (high in iron)

to huebnerite (high in manganese). Wolframite is typically found in quartz veins and greisens

associated with granitic intrusions.

Scheelite, a calcium tungstate with the chemical formula CaWO₄, is often found in contact

metamorphic deposits, skarns, and hydrothermal veins. It is characterized by its fluorescence

under shortwave ultraviolet light, a property often utilized in its prospecting and processing.

A comparative summary of the typical chemical composition of wolframite and scheelite

concentrates is presented in Table 1. These concentrates are the feedstock for ferrotungsten

production following initial ore beneficiation processes.

Table 1: Typical Chemical Composition of Wolframite and Scheelite Concentrates

Component
Wolframite Concentrate
(%)

Scheelite Concentrate (%)

Tungsten Trioxide (WO₃) 65 - 75 65 - 78

Iron(II) Oxide (FeO) 5 - 20 < 1.5

Manganese(II) Oxide (MnO) 5 - 20 < 1.5

Calcium Oxide (CaO) < 2.0 18 - 24

Silicon Dioxide (SiO₂) 1 - 7 2 - 8

Phosphorus (P) < 0.05 < 0.05

Sulfur (S) < 0.5 < 0.5

Arsenic (As) < 0.2 < 0.2

Tin (Sn) < 1.0 < 0.1

Molybdenum (Mo) < 0.5 < 1.0

Ferrotungsten Production Methodologies
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The production of ferrotungsten from wolframite and scheelite concentrates involves distinct

chemical processing routes to first produce a high-purity tungsten intermediate, typically

ammonium paratungstate (APT) or synthetic scheelite, which is then reduced with iron.

Processing of Wolframite Ore
The conventional method for processing wolframite ore is the soda ash roasting process. This

involves heating the wolframite concentrate with sodium carbonate (soda ash) to convert the

insoluble iron and manganese tungstates into a water-soluble sodium tungstate.

Mixing: Wolframite concentrate is intimately mixed with sodium carbonate (Na₂CO₃), and

often an oxidizing agent such as sodium nitrate (NaNO₃), to facilitate the oxidation of iron.

Roasting: The mixture is heated in a rotary kiln or a similar furnace at temperatures between

800°C and 900°C. The following reactions occur:

4FeWO₄ + 4Na₂CO₃ + O₂ → 4Na₂WO₄ + 2Fe₂O₃ + 4CO₂

4MnWO₄ + 4Na₂CO₃ + O₂ → 4Na₂WO₄ + 4MnO₂ + 4CO₂

Leaching: The roasted calcine is leached with hot water to dissolve the sodium tungstate,

leaving behind the insoluble iron and manganese oxides and other gangue minerals.

Purification: The sodium tungstate solution undergoes several purification steps to remove

impurities like silicon, phosphorus, and arsenic. This is often achieved through pH

adjustments and the addition of specific precipitating agents.

Conversion to APT: The purified sodium tungstate solution is converted to ammonium

paratungstate (APT), (NH₄)₁₀[H₂W₁₂O₄₂]·4H₂O, through a series of solvent extraction or ion

exchange processes.

Calcination to WO₃: The APT is then calcined (thermally decomposed) at high temperatures

to produce pure tungsten trioxide (WO₃).

Reducothermy: The WO₃ is mixed with iron powder and a reducing agent (typically carbon or

silicon) and heated in an electric arc furnace to produce ferrotungsten.
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Caption: Processing workflow for ferrotungsten from wolframite ore.

Processing of Scheelite Ore
Scheelite, being a calcium tungstate, is not amenable to the soda ash roasting process as it

would produce insoluble calcium carbonate. Instead, scheelite is typically processed using the

hydrochloric acid digestion method or a soda pressure leaching process.

Digestion: Scheelite concentrate is digested with concentrated hydrochloric acid (HCl) at

elevated temperatures (around 100°C). This reaction converts the calcium tungstate into

insoluble tungstic acid (H₂WO₄) and soluble calcium chloride (CaCl₂).

CaWO₄ + 2HCl → H₂WO₄↓ + CaCl₂

Washing and Filtration: The resulting slurry is filtered to separate the solid tungstic acid from

the calcium chloride solution. The tungstic acid is washed thoroughly to remove any

remaining impurities.

Ammonia Dissolution: The crude tungstic acid is then dissolved in an aqueous ammonia

solution to form ammonium tungstate.

H₂WO₄ + 2NH₄OH → (NH₄)₂WO₄ + 2H₂O

Purification and Conversion to APT: The ammonium tungstate solution is purified to remove

any co-dissolved impurities, and then it is processed to crystallize high-purity ammonium

paratungstate (APT).

Calcination and Reduction: Similar to the wolframite process, the APT is calcined to WO₃,

which is then mixed with iron and a reducing agent and smelted in an electric furnace to

produce ferrotungsten.
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Caption: Processing workflow for ferrotungsten from scheelite ore.

Comparative Analysis of Wolframite and Scheelite
Processing
The choice between wolframite and scheelite as the raw material for ferrotungsten production

depends on various factors including ore availability, market prices, and the specific capabilities

of the processing facility. A comparative summary of key processing parameters is provided in

Table 2.

Table 2: Comparison of Processing Parameters for Wolframite and Scheelite
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Parameter
Wolframite Processing
(Soda Ash Roasting)

Scheelite Processing (HCl
Digestion)

Primary Reagents
Sodium Carbonate (Na₂CO₃),

Sodium Nitrate (NaNO₃)

Hydrochloric Acid (HCl),

Ammonia (NH₃)

Key Intermediate
Sodium Tungstate (Na₂WO₄)

solution
Tungstic Acid (H₂WO₄) solid

Process Environment
High-temperature, dry

(roasting) followed by aqueous

Low-temperature, aqueous

(digestion)

Corrosion Concerns Refractory wear in the roaster
High corrosion potential of HCl

on equipment

Impurity Removal
Primarily from the sodium

tungstate solution

Primarily through washing of

tungstic acid

Energy Consumption High due to the roasting step
Lower, primarily for heating the

digester

Environmental Concerns
Gaseous emissions (CO₂)

from roasting

Handling and disposal of acidic

chloride solutions

The logical relationship between the ore type and the required chemical environment for

tungsten extraction is a critical determinant of the processing route. This relationship can be

visualized as a decision pathway.
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Caption: Decision logic for tungsten ore processing based on mineralogy.

Conclusion
Both wolframite and scheelite are viable and essential raw materials for the production of

ferrotungsten. The selection of the ore is intrinsically linked to the choice of the

hydrometallurgical process. Wolframite processing is dominated by the alkaline soda ash

roasting method, which is effective for iron and manganese tungstates. In contrast, scheelite

processing requires an acidic route, typically hydrochloric acid digestion, to break down the

calcium tungstate matrix.

The technical decision-making process for selecting a raw material and its corresponding

processing technology must consider capital and operating costs, reagent availability,

environmental regulations, and the specific impurity profile of the ore concentrate. A thorough

understanding of the chemical and physical principles underpinning these processes is

paramount for the optimization of ferrotungsten production and for the development of more

efficient and sustainable extraction technologies.
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To cite this document: BenchChem. [Raw materials for ferrotungsten production: wolframite
vs scheelite ore]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175277#raw-materials-for-ferrotungsten-production-
wolframite-vs-scheelite-ore]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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